Cas no 1461715-68-3 (Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl-)

• Product Name: Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl-
• CAS No: 1461715-68-3
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• CID: 5199941
• Update Time: 2025-05-24

Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl-

• Inchi： 1S/C8H11N3OS/c1-11-3-2-5-6(4-11)13-8(10-5)7(9)12/h2-4H2,1H3,(H2,9,12)
• InChI Key： VSBQSUMVVZZFOO-UHFFFAOYSA-N
• SMILES： C1N(C)CCC2N=C(C(N)=O)SC1=2

Additional information on Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl-

Comprehensive Overview of Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl- (CAS No. 1461715-68-3)

The compound Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl- (CAS No. 1461715-68-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This thiazolo-pyridine derivative is characterized by a fused ring system combining thiazole and pyridine moieties, which are known for their versatility in drug design. Researchers are particularly interested in its carboxamide functional group, which often enhances binding affinity to biological targets.

In recent years, the demand for novel heterocyclic compounds like Thiazolo[5,4-c]pyridine-2-carboxamide has surged, driven by the need for innovative treatments in areas such as central nervous system (CNS) disorders and metabolic diseases. The compound's 4,5,6,7-tetrahydro-5-methyl- substitution pattern contributes to its stability and bioavailability, making it a promising candidate for further development. Its CAS number, 1461715-68-3, is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

One of the most compelling aspects of Thiazolo[5,4-c]pyridine-2-carboxamide is its potential role in addressing neurodegenerative diseases, a hot topic in current biomedical research. Studies suggest that its structural features may interact with key enzymes or receptors involved in neuroprotection. Additionally, its tetrahydro core could offer advantages in crossing the blood-brain barrier, a critical factor for CNS-targeting drugs. These properties align with the increasing focus on precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, the preparation of Thiazolo[5,4-c]pyridine-2-carboxamide involves sophisticated multi-step organic synthesis techniques. Researchers often optimize routes to improve yield and purity, as highlighted in patents and peer-reviewed journals. The compound's methyl group at the 5-position introduces stereochemical considerations, which are crucial for its pharmacokinetic profile. This level of detail is essential for professionals searching for CAS 1461715-68-3 synthesis methods or structure-activity relationships.

Beyond therapeutics, Thiazolo[5,4-c]pyridine-2-carboxamide has potential applications in material science, particularly in the development of organic semiconductors or fluorescent probes. Its conjugated system and electron-rich heterocycles make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies. This interdisciplinary appeal further elevates its scientific value.

In summary, Thiazolo[5,4-c]pyridine-2-carboxamide, 4,5,6,7-tetrahydro-5-methyl- (CAS No. 1461715-68-3) represents a multifaceted compound with broad-ranging implications. Its pharmacological potential, coupled with its chemical versatility, positions it as a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in discussions about next-generation drug discovery and functional materials.